Cas no 465-01-0 (Bassic acid)

Bassic acid structure
Bassic acid structure
Product Name:Bassic acid
CAS No:465-01-0
MF:C30H46O5
MW:486.683249950409
CID:330970
PubChem ID:3698770
Update Time:2024-02-29

Bassic acid Chemical and Physical Properties

Names and Identifiers

    • Oleana-5,12-dien-28-oicacid, 2,3,23-trihydroxy-, (2b,3b,4a)-
    • bassic acid
    • (2beta,3beta)-2,3,23-Trihydroxyoleana-5,12-dien-28-oic acid
    • oleana-5,12-dien-28-oic acid, 2,3,23-trihydroxy-, (2beta,3beta)-
    • NCI60_034340
    • NSC696121
    • Mimusopssapogenin
    • Bassiaic acid
    • SCHEMBL2340848
    • CHEBI:167972
    • Oleana-5,12-dien-28-oic acid, 2,3,23-trihydroxy-, (2beta,3beta,4alpha)-
    • (4aS,6aS,6aS,6bR,9R,10R,11S,12aR,14bS)-10,11-dihydroxy-9-(hydroxymethyl)-2,2,6a,6b,9,12a-hexamethyl-1,3,4,5,6,6a,7,10,11,12,13,14b-dodecahydropicene-4a-carboxylic acid
    • NSC-696121
    • 2,3,23-trihydroxyoleana-5,12-dien-28-oic acid
    • 465-01-0
    • CHEMBL2003237
    • DTXSID40963584
    • Bassic acid
    • Inchi: 1S/C30H46O5/c1-25(2)11-13-30(24(34)35)14-12-28(5)18(19(30)15-25)7-8-22-26(3)16-20(32)23(33)27(4,17-31)21(26)9-10-29(22,28)6/h7,9,19-20,22-23,31-33H,8,10-17H2,1-6H3,(H,34,35)/t19-,20-,22+,23-,26-,27-,28+,29+,30-/m0/s1
    • InChI Key: FJGGNIPUSLFYJJ-QJTVMKANSA-N
    • SMILES: O[C@@H]1[C@@H]([C@@](C)(CO)C2=CC[C@]3(C)[C@H](CC=C4[C@@H]5CC(C)(C)CC[C@]5(C(=O)O)CC[C@@]34C)[C@@]2(C)C1)O

Computed Properties

  • Exact Mass: 486.335
  • Monoisotopic Mass: 486.335
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 2
  • Complexity: 997
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 98
  • XLogP3: 5.1

Experimental Properties

  • Density: 1.2
  • Boiling Point: 618.9°Cat760mmHg
  • Flash Point: 342.1°C
  • Refractive Index: 1.592

Bassic acid Related Literature

Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd